[(1R,3S)-3-(Bromomethyl)-2,2-difluorocyclopropyl]benzene

• IUPAC Name: [(1R,3S)-3-(bromomethyl)-2,2-difluorocyclopropyl]benzene
• InChI: InChI=1S/C10H9BrF2/c11-6-8-9(10(8,12)13)7-4-2-1-3-5-7/h1-5,8-9H,6H2/t8-,9-/m0/s1
• InChI Key: OGBOSSUEGACYCT-IUCAKERBSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C(C2(F)F)CBr
• Isomeric SMILES: C1=CC=C(C=C1)[C@H]2[C@@H](C2(F)F)CBr
• Molecular Formula: C10H9BrF2
• Molecular Weight: 247.08 g/mol

Description

[(1R,3S)-3-(Bromomethyl)-2,2-difluorocyclopropyl]benzene is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. This cyclopropyl-containing compound has unique properties that make it an attractive target for synthesis and study. In

Scientific Research Applications

• Synthesis of Chiral Ligands and Catalysts

  The compound was utilized in the synthesis of enantiomerically pure chiral ligands, such as (1R,1‘R)-1,3-bis[1-(diphenylphosphino)ethyl]benzene, which are crucial for asymmetric catalysis. Notably, these ligands have been employed in the synthesis of palladium(II) and platinum(II) complexes, which demonstrated potential as catalysts in asymmetric aldol reactions (Longmire et al., 1998).

• Development of Novel Organic Molecules

  The compound served as a precursor in the synthesis of benzamide derivatives, showcasing its utility in the creation of non-peptide CCR5 antagonists (Bi, 2015). Additionally, it played a role in the synthesis of polymers with unique properties, such as polyphenylenes with high solubility in organic solvents, which were synthesized through Suzuki coupling reactions (Cianga & Yagcı, 2002).

• Fluorescence Studies

  The compound contributed to the development of fluorescent materials, as demonstrated by the synthesis and study of the fluorescence properties of 1-Bromo-4-(2,2-diphenylvinyl)benzene, which exhibited interesting fluorescence characteristics in both solution and solid state (Liang Zuo-qi, 2015).

• Green Chemistry Applications

  It's been used in green and efficient Diels-Alder electro-organic cyclization reactions, signifying its potential in environmentally friendly chemical processes (Habibi et al., 2015).